Cas no 690257-94-4 (6-Iodo-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 6-Iodo-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 690257-94-4
• MF: C₆H₄IN₃
• MW: 245.020532608032
• CID: 5058605
• PubChem ID: 69371559
• Update Time: 2025-10-31

6-Iodo-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-iodo-[1,2,4]triazolo[4,3-a]pyridine
• 6-iodo-1,2,4-Triazolo[4,3-a]pyridine
• 6-Iodo-[1,2,4]triazolo[4,3-alpha]pyridine
• KYFSNMZTECANAZ-UHFFFAOYSA-N
• CS-0084367
• DA-03572
• 690257-94-4
• D74508
• SCHEMBL5250334
• 6-Iodo-[1,2,4]triazolo[4,3-a]pyridine

• Inchi： 1S/C6H4IN3/c7-5-1-2-6-9-8-4-10(6)3-5/h1-4H
• InChI Key： KYFSNMZTECANAZ-UHFFFAOYSA-N
• SMILES： IC1C=CC2=NN=CN2C=1

Computed Properties

• Exact Mass: 244.94499g/mol
• Monoisotopic Mass: 244.94499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.2

Additional information on 6-Iodo-[1,2,4]triazolo[4,3-a]pyridine

6-Iodo-[1,2,4]triazolo[4,3-a]pyridine: A Comprehensive Overview

6-Iodo-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 690257-94-4) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of triazolopyridines, which are known for their unique electronic properties and potential applications in drug discovery and advanced materials. The structure of 6-Iodo-[1,2,4]triazolo[4,3-a]pyridine features a pyridine ring fused with a triazole ring system, with an iodine atom at the 6-position. This substitution pattern imparts distinctive chemical reactivity and physical properties to the molecule.

The synthesis of 6-Iodo-[1,2,4]triazolo[4,3-a]pyridine typically involves multi-step reactions that combine nucleophilic aromatic substitution and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various precursor molecules and reaction conditions to optimize the synthesis pathway. For instance, the use of transition metal catalysts has been shown to significantly enhance the reaction efficiency and selectivity in certain cases.

One of the most promising applications of 6-Iodo-[1,2,4]triazolo[4,3-a]pyridine lies in its potential as a building block for constructing complex molecular architectures. Its iodine substituent serves as a versatile functional group that can undergo a wide range of transformations. For example, iodide exchange reactions allow for the substitution of the iodine atom with other nucleophiles such as hydroxyl groups or amino groups. This property makes it an ideal candidate for designing bioactive molecules with tailored functionalities.

Recent studies have highlighted the role of 6-Iodo-[1,2,4]triazolo[4,3-a]pyridine in drug discovery efforts targeting various therapeutic areas. The compound's ability to modulate key biological pathways has been investigated in preclinical models. For instance, its derivatives have shown potential as kinase inhibitors and modulators of ion channels. These findings underscore its importance as a lead compound for developing novel therapeutics.

In addition to its role in drug discovery, 6-Iodo-[1,2,4]triazolo[4,3-a]pyridine has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its incorporation into thin-film transistor (TFT) devices and light-emitting diodes (LEDs). The compound's ability to form stable π-conjugated systems contributes to its potential in these applications.

The stability and reactivity of 6-Iodo-[1,2,4]triazolo[4,a-biphenyl system have been extensively studied under various conditions. Thermal analysis has revealed that the compound exhibits good thermal stability up to moderate temperatures. However, exposure to harsh conditions such as strong oxidizing agents or prolonged heating can lead to decomposition or side reactions.

From an environmental perspective,6-Iodo-[1,a-biphenyl system is considered relatively stable under ambient conditions. Its degradation pathways under different environmental conditions are currently being investigated to assess its potential impact on ecosystems.

In conclusion,6-Iodo-[1,a-biphenyl system (CAS No. 690257-94-4) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers in organic chemistry、drug discovery、and materials science.